Cas no 129-03-3 (Cyproheptadine)

• Product Name: Cyproheptadine
• CAS No: 129-03-3
• MF: C₂₁H₂₁N
• MW: 287.398145437241
• CID: 36224
• PubChem ID: 2913
• Update Time: 2025-06-29

Cyproheptadine Chemical and Physical Properties

Names and Identifiers

• 4-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-1-methylpiperidine
• Cyproheptadine
• 1-methyl-4-(5-dibenzo[a,e]cycloheptatrienylidene)piperidine
• 4-dibenzo[a,d]cyclohepten-5-ylidene-1-methyl-piperidine
• Cypoheptadine
• cyproheptadiene
• Dronactin
• Eiproheptadine
• MK 141
• Periactin
• Periactin(R)
• Periactine
• Periactinol
• 1-Methyl-4-(5H-dibenzo[a,d]cycloheptenylidene)piperidine
• 1-Methyl-4-(dibenzo[a,e]cycloheptatrien-5-ylidene)piperidine
• 4-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine
• Cycloheptadine
• AKOS NCG1-0040
• 1-Methyl-4-(5H-dibenzo(a,d)cycloheptenylidene)piperidine
• NCGC00015252-13
• SPBio_002025
• BSPBio_000086
• NCGC00015252-01
• BDBM50017721
• NCGC00015252-10
• Tocris-0996
• CYPROHEPTADINE [MI]
• BRD-K28143534-001-03-0
• cyproheptidine
• Prestwick1_000103
• SCHEMBL4021
• AKOS004119847
• Ciproheptadina [INN-Spanish]
• Ciprovit (TN)
• NCGC00015252-08
• 1-methyl-4-{tricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,9,11,13-heptaen-2-ylidene}piperidine
• ciproeptadina
• NS00004763
• NCGC00024293-02
• DTXSID8022872
• SBI-0050234.P002
• NCGC00015252-02
• CCG-204341
• 1-methyl-4-{tricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-2-ylidene}piperidine
• Prestwick0_000103
• BRD-K28143534-003-03-6
• 4-(dibenzo[[?],[?]][7]annulen-11-ylidene)-1-methyl-piperidine
• Q417884
• CAS-969-33-5
• Reactin
• A915360
• NCGC00015252-05
• 4-(5H-dibenzo(a,d)(7)annulen-5-ylidene)-1-methylpiperidine
• Tox21_110112
• NCGC00024293-05
• R06AX02
• DTXCID702872
• HY-B1622
• 5-(1-METHYLPIPERIDYLIDENE-4)-5H-DIBENZO
• CYPROHEPTADINE [INN]
• 4-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)-1-methylpiperidene
• Lopac-C-6022
• SDCCGSBI-0050234.P003
• Prestwick2_000103
• CYPROHEPTADINE [VANDF]
• BRD-K28143534-001-01-4
• NCGC00015252-07
• 5-20-08-00500 (Beilstein Handbook Reference)
• Ciproheptadina
• BPBio1_000096
• D07765
• Oprea1_498140
• Ciprovit
• NCGC00015252-03
• DB00434
• FT-0631755
• BRN 1685976
• Cyproheptadinum [INN-Latin]
• EINECS 204-928-9
• Cyproheptadine (INN)
• PDSP1_001229
• 4-(5H-DIBENZO
• VS-02784
• NCGC00015252-09
• Cyproheptadinum
• PDSP2_001213
• 4-(5H-dibenzo[a,d][7]annulen-5-ylidene)-1-methylpiperidine4-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine
• CCRIS 5232
• CAS-129-03-3
• C06935
• EN300-18552723
• CYPROHEPTADINE [WHO-DD]
• 4-(5-dibenzo(a,e)cycloheptatrienylidene)piperidinehydrochloride
• Piperidine, 4-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-1-methyl-
• 1-methyl-4-{tricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-2-ylidene}piperidine
• HSDB 3048
• Cyproheptadin
• Ciproheptadina (INN-Spanish)
• NCGC00015252-04
• 4-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)-1-methylpiperidine
• CYPROHEPTADINE [HSDB]
• NCGC00015252-12
• 1-Methyl-4-(5-dibenzo(a,e)cycloheptatrienylidene)piperidine
• UNII-2YHB6175DO
• CHEMBL516
• Cyproheptadine [INN:BAN]
• Tox21_110112_1
• NCGC00015252-06
• 41354-29-4
• 1-methyl-4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)piperidine
• BIDD:GT0324
• BPBio1_000155
• 1-METHYL-4-(5H-DIBENZO
• DL-136
• 4-(5-Dibenzo(a,d)cyclohepten-5-ylidine)-1-methylpiperidine
• L001016
• Peritol (Salt/Mix)
• Piperidine, 4-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-methyl-
• 4-(Dibenzo[1,2-A:2',1'-D][7]annulen-11-Ylidene)-1-Methyl-Piperidine
• 1-methyl-4-{tricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaen-2-ylidene}piperidine
• BRD-K28143534-003-14-3
• 5-(1-Methylpiperidylidene-4)-5H-dibenzo(a,d)cyclopheptene
• CHEBI:4046
• Prestwick3_000103
• HMS2090P20
• 2YHB6175DO
• CS-0013555
• Lopac0_000246
• Cyproheptadinum (INN-Latin)
• 4-Dibenzo(a,d)cyclohepten-5-ylidene-1-methyl-piperidine
• Biomol-NT_000131
• NCGC00024293-04
• GTPL277
• 1-METHYL-4-(5-DIBENZO
• NCGC00015252-26
• Peritol
• 129-03-3
• BBL010977
• BRD-K28143534-003-25-9
• DB-241419
• BRD-K28143534-001-02-2
• BRD-K28143534-003-24-2
• BRD-K28143534-003-26-7
• Cycloheptadine; Piperidine, 4-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-1-methyl-; 4-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-1-methylpiperidine; 1-Methyl-4-(5H-dibenzo[a,d]cycloheptenylidene)piperidine; 1-Methyl-4-(dibenzo[a,e]cycloheptatrien-5-ylidene)piperidine; Cyclohepta
• STK802098
• DB-041917
• Cyproheptadine (Standard)
• HY-B1622R
• 204-928-9

• MDL： MFCD00242817
• Inchi： 1S/C21H21N/c1-22-14-12-18(13-15-22)21-19-8-4-2-6-16(19)10-11-17-7-3-5-9-20(17)21/h2-11H,12-15H2,1H3
• InChI Key： JJCFRYNCJDLXIK-UHFFFAOYSA-N
• SMILES： N1(C)CC/C(=C2\C3C=CC=CC=3C=CC3=CC=CC=C\23)/CC1

Computed Properties

• Exact Mass: 323.14400
• Monoisotopic Mass: 287.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.9917 (rough estimate)
• Melting Point: 112.3-113.3°
• Boiling Point: 419.7°C (rough estimate)
• Refractive Index: 1.8240 (estimate)
• PSA: 3.24000
• LogP: 5.43780

Cyproheptadine Security Information

• Packing Group：I; II; III
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on Cyproheptadine

Introduction to Cyproheptadine (CAS No. 129-03-3)

Cyproheptadine, a compound with the chemical name 2-[2-(5-methoxy-1-indanone)ethyl]-4,5-dihydro-1H-indole, is a well-known pharmaceutical agent classified under the category of tricyclic compounds. This compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 129-03-3, which distinguishes it in the vast repository of chemical substances. Cyproheptadine has been extensively studied for its pharmacological properties, particularly its role as an antihistamine and potential applications in treating various neurological and psychiatric disorders.

The molecular structure of Cyproheptadine consists of a tricyclic framework with an indole core, which contributes to its distinct pharmacological profile. The presence of a methoxy group at the 5-position of the indanone ring and an ethyl chain extending from the 2-position enhances its binding affinity to certain neurotransmitter receptors. This structural feature has been the focus of numerous research efforts aimed at understanding its mechanism of action and exploring novel therapeutic applications.

In recent years, Cyproheptadine has garnered significant attention in the field of neuroscience due to its potential as a serotonin receptor antagonist. Specifically, it exhibits high affinity for serotonin 5-HT2A and 5-HT2C receptors, which are implicated in various neurological conditions such as depression, anxiety, and cognitive disorders. Emerging research suggests that Cyproheptadine may have a role in modulating these pathways, offering new insights into the treatment of neurodegenerative diseases and mood disorders.

One of the most compelling aspects of Cyproheptadine is its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development. Studies have demonstrated that Cyproheptadine can effectively penetrate this barrier, allowing it to exert its effects within the brain. This property has led to investigations into its potential use as an adjunct therapy for conditions like Alzheimer's disease and Parkinson's disease, where modulation of serotoninergic pathways is thought to be beneficial.

The pharmacokinetic profile of Cyproheptadine is another area of interest. It is metabolized primarily by the cytochrome P450 enzyme system, particularly CYP2D6 and CYP3A4. Understanding these metabolic pathways is crucial for predicting drug interactions and optimizing dosing regimens. Recent studies have highlighted the importance of genetic variability in CYP2D6 activity in determining individual responses to Cyproheptadine, underscoring the need for personalized medicine approaches in clinical practice.

Beyond its primary use as an antihistamine, Cyproheptadine has shown promise in treating conditions such as pruritus (itching) associated with chronic skin disorders like atopic dermatitis. Its ability to block histamine H1 receptors provides symptomatic relief, making it a valuable therapeutic option for patients suffering from this condition. Additionally, some preliminary evidence suggests that Cyproheptadine may have anxiolytic (anti-anxiety) effects, although further research is needed to fully elucidate this potential.

The safety profile of Cyproheptadine has been well-documented in clinical trials conducted over several decades. Common side effects include drowsiness, dry mouth, and constipation, which are generally mild and manageable. However, like many tricyclic compounds, Cyproheptadine can interact with other medications, particularly those that affect the serotonergic system. Careful monitoring and dose adjustments are recommended when co-administering Cyproheptadine with drugs such as selective serotonin reuptake inhibitors (SSRIs) or monoamine oxidase inhibitors (MAOIs) to avoid potential adverse effects.

Recent advancements in drug delivery systems have opened new possibilities for enhancing the therapeutic efficacy of Cyproheptadine. Nanoparticle-based formulations and targeted drug delivery mechanisms are being explored to improve bioavailability and reduce side effects. These innovations hold promise for developing more effective treatments for neurological and psychiatric disorders while maintaining a favorable safety profile.

In conclusion, Cyproheptadine (CAS No. 129-03-3) remains a fascinating compound with diverse pharmacological applications. Its unique chemical structure and interaction with central nervous system receptors make it a valuable tool in both clinical practice and basic research. As our understanding of neurobiological pathways continues to evolve, Cyproheptadine may find new roles in treating complex neurological conditions. The ongoing research into its mechanisms of action and novel delivery systems underscores its enduring relevance in modern pharmaceutical science.